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Introduction

Rezatapopt (formerly PC14586) is a first-in-class, orally bioavailable small molecule designed
to reactivate the mutant p53 tumor suppressor protein.[1] Specifically, it targets the Y220C
mutation, one of the most common p53 mutations found in various cancers.[2] The Y220C
mutation creates a crevice in the p53 protein, leading to its thermal instability and loss of
function.[1][2] Rezatapopt binds to this crevice, stabilizing the p53 protein in its wild-type
conformation and restoring its tumor-suppressive functions.[1] This reactivation of p53 leads to
the transcription of downstream target genes, resulting in cell cycle arrest and inhibition of
tumor cell proliferation.

This document provides detailed application notes and protocols for assessing the efficacy of
Rezatapopt using two common cell proliferation assays: the MTT assay and the EdU
incorporation assay.
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Principle of the Assays

MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is an
indicator of cell viability and proliferation. Viable cells with active metabolism convert the yellow
tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a
purple formazan product. The amount of formazan produced is directly proportional to the
number of living cells.

EdU Assay: This assay directly measures DNA synthesis, a hallmark of cell proliferation. 5-
ethynyl-2"-deoxyuridine (EdU) is a nucleoside analog of thymidine that is incorporated into
newly synthesized DNA. The incorporated EdU can then be detected via a click chemistry
reaction with a fluorescently labeled azide, allowing for the quantification of proliferating cells.

Data Presentation

The following table summarizes the quantitative data on the efficacy of Rezatapopt in inhibiting
cell proliferation, as determined by MTT assays in various cancer cell lines.

Rezatapopt IC50

Cell Line Cancer Type p53 Status
(M)
NUGC-3 Gastric Cancer Y220C ~0.5
T3M-4 Pancreatic Cancer Y220C ~1.0
HCT 116 Colon Cancer Wild-Type >10
Wild-Type (amplified
SJSA-1 Osteosarcoma >10
MDM2)
NUGC-3 KO Gastric Cancer p53 Knockout >10

IC50 values are approximate and based on graphical data from a 5-day MTT assay. The IC50
for NUGC-3 has been reported as 504 nM.

Experimental Protocols
MTT Assay for Rezatapopt Efficacy
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This protocol is adapted for a 96-well plate format and is based on standard MTT assay
procedures combined with specifics from Rezatapopt preclinical studies.

Materials:
e Cancer cell lines (e.g., NUGC-3 for Y220C mutant, HCT 116 for wild-type p53)
o Complete cell culture medium
o Rezatapopt (PC14586)
e DMSO (for dissolving Rezatapopt)
e MTT solution (5 mg/mL in PBS)
e Solubilization solution (e.g., 10% SDS in 0.01 M HCI)
o 96-well plates
o Multichannel pipette
e Plate reader (570 nm wavelength)
Procedure:
o Cell Seeding:
o Harvest and count cells, ensuring viability is >95%.

o Seed cells in a 96-well plate at a predetermined optimal density (e.g., 2,000-5,000
cells/well) in 100 pL of complete culture medium.

o Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.
o Rezatapopt Treatment:

o Prepare a stock solution of Rezatapopt in DMSO.
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o Perform serial dilutions of Rezatapopt in complete culture medium to achieve the desired
final concentrations (e.g., a range from 0.01 uM to 100 uM). Include a vehicle control
(DMSO at the same concentration as the highest Rezatapopt dose).

o Carefully remove the medium from the wells and add 100 uL of the Rezatapopt dilutions
or vehicle control to the respective wells.

o Incubate the plate for 5 days at 37°C in a humidified 5% CO2 incubator.

MTT Addition and Incubation:

o After the 5-day incubation, add 10 pL of MTT solution (5 mg/mL) to each well.

o Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized into
formazan crystals.

Formazan Solubilization:

o After the incubation, add 100 pL of solubilization solution to each well.

o Mix thoroughly with a multichannel pipette to dissolve the formazan crystals.

Data Acquisition:

o Read the absorbance at 570 nm using a microplate reader.

Data Analysis:
o Subtract the absorbance of the blank wells (medium only) from all other readings.

o Calculate the percentage of cell viability for each Rezatapopt concentration relative to the
vehicle control.

o Plot the percentage of cell viability against the log of the Rezatapopt concentration to
determine the IC50 value (the concentration at which 50% of cell proliferation is inhibited).

EdU Assay for Rezatapopt Efficacy
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This protocol outlines the use of a click chemistry-based EdU assay to measure the effect of
Rezatapopt on DNA synthesis.

Materials:

e Cancer cell lines (e.g., NUGC-3, T3M-4)

o Complete cell culture medium

o Rezatapopt (PC14586)

e DMSO

e EdU solution (e.g., 10 mM in DMSO)

» Fixative solution (e.g., 4% paraformaldehyde in PBS)

o Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

o Click chemistry reaction cocktail (containing a fluorescent azide)

e Nuclear counterstain (e.g., DAPI or Hoechst 33342)

e Fluorescence microscope or high-content imaging system

Procedure:

e Cell Seeding and Treatment:
o Seed cells on coverslips in a multi-well plate at an appropriate density.
o Allow cells to attach overnight.

o Treat cells with various concentrations of Rezatapopt or a vehicle control for a specified
period (e.g., 24-72 hours).

o EdU Labeling:

o Add EdU to the cell culture medium at a final concentration of 10 uM.
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o Incubate for a short period (e.g., 2 hours) at 37°C to allow for incorporation into newly
synthesized DNA.

o Fixation and Permeabilization:

Wash the cells with PBS.

[¢]

[e]

Fix the cells with the fixative solution for 15 minutes at room temperature.

Wash with PBS.

o

[¢]

Permeabilize the cells with the permeabilization buffer for 20 minutes at room temperature.

Wash with PBS.

o

e Click Chemistry Reaction:

o Prepare the click chemistry reaction cocktail according to the manufacturer's instructions.

o Add the reaction cocktail to the cells and incubate for 30 minutes at room temperature,
protected from light.

e Nuclear Staining and Imaging:

Wash the cells with PBS.

[¢]

Stain the nuclei with a nuclear counterstain.

[e]

Wash with PBS.

o

[¢]

Mount the coverslips on microscope slides.

[¢]

Image the cells using a fluorescence microscope or a high-content imaging system.

o Data Analysis:

o Quantify the percentage of EdU-positive cells (proliferating cells) relative to the total
number of cells (determined by the nuclear counterstain).
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o Compare the percentage of EdU-positive cells in Rezatapopt-treated samples to the
vehicle control to determine the effect on cell proliferation.

Mandatory Visualizations

Rezatapopt Signaling Pathway

Rezatapopt Mechanism of Action
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Caption: Rezatapopt restores wild-type function to mutant p53, inducing cell cycle arrest.
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MTT Assay Experimental Workflow
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Caption: Workflow for assessing Rezatapopt efficacy using the MTT cell proliferation assay.
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EdU Assay Experimental Workflow
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Caption: Workflow for measuring DNA synthesis inhibition by Rezatapopt via the EdU assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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